Cas no 2228685-63-8 (tert-butyl 2-{1-(hydroxymethyl)cyclopropylmethyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 2-{1-(hydroxymethyl)cyclopropylmethyl}piperidine-1-carboxylate
• CAS No: 2228685-63-8
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 6286854
• PubChem ID: 165623484
• Update Time: 2025-10-31

tert-butyl 2-{1-(hydroxymethyl)cyclopropylmethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{1-(hydroxymethyl)cyclopropylmethyl}piperidine-1-carboxylate
• 2228685-63-8
• tert-butyl 2-{[1-(hydroxymethyl)cyclopropyl]methyl}piperidine-1-carboxylate
• EN300-1888934

• Inchi： 1S/C15H27NO3/c1-14(2,3)19-13(18)16-9-5-4-6-12(16)10-15(11-17)7-8-15/h12,17H,4-11H2,1-3H3
• InChI Key： RGUJXHBBXIJAGN-UHFFFAOYSA-N
• SMILES： OCC1(CC2CCCCN2C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 269.19909372g/mol
• Monoisotopic Mass: 269.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 2-{1-(hydroxymethyl)cyclopropylmethyl}piperidine-1-carboxylate

Introduction to Tert-butyl 2-{1-(hydroxymethyl)cyclopropylmethyl}piperidine-1-carboxylate (CAS No. 2228685-63-8)

Tert-butyl 2-{1-(hydroxymethyl)cyclopropylmethyl}piperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2228685-63-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class, a heterocyclic amine characterized by a six-membered ring containing one nitrogen atom. The presence of a tert-butyl group and a 1-(hydroxymethyl)cyclopropylmethyl side chain imparts unique structural and chemical properties, making it a promising candidate for further exploration in medicinal chemistry.

The tert-butyl group, a bulky alkyl group with the formula -C(CH₃)₃, is known for its steric hindrance and lipophilicity, which can influence the pharmacokinetic behavior of the compound. This feature is particularly valuable in drug design, as it can enhance binding affinity to biological targets by optimizing the compound's interaction with receptors or enzymes. Additionally, the 1-(hydroxymethyl)cyclopropylmethyl moiety introduces both hydroxymethyl (-CH₂OH) and cyclopropyl functional groups, which are known to contribute to metabolic stability and bioavailability. The combination of these structural elements suggests that this compound may exhibit interesting pharmacological properties.

In recent years, there has been growing interest in piperidine derivatives due to their diverse biological activities and potential therapeutic applications. Piperidine-based compounds have been extensively studied for their roles in central nervous system (CNS) disorders, cardiovascular diseases, and anti-inflammatory treatments. The structural motif of Tert-butyl 2-{1-(hydroxymethyl)cyclopropylmethyl}piperidine-1-carboxylate aligns well with this trend, as it incorporates functional groups that are commonly associated with pharmacological activity.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The presence of both a hydroxymethyl group and a tert-butyl group provides multiple sites for chemical modification, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where small structural changes can significantly alter a molecule's potency and selectivity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel drug candidates. These technologies have enabled researchers to rapidly evaluate the binding affinity of various compounds to biological targets, including enzymes and receptors. Given its unique structural features, Tert-butyl 2-{1-(hydroxymethyl)cyclopropylmethyl}piperidine-1-carboxylate has been identified as a promising scaffold for further investigation using these methods.

The cyclopropyl group in this compound is particularly noteworthy, as it is often found in biologically active molecules due to its ability to stabilize strained conformations and enhance binding interactions. Additionally, the hydroxymethyl group can participate in hydrogen bonding interactions, further improving binding affinity. These features make this compound an attractive candidate for drug development.

In addition to its structural attributes, Tert-butyl 2-{1-(hydroxymethyl)cyclopropylmethyl}piperidine-1-carboxylate has shown potential in preliminary pharmacokinetic studies. The bulky tert-butyl group can slow down metabolic degradation, while the cyclopropyl ring can enhance lipophilicity. These properties are crucial for ensuring that a drug remains active in the body long enough to exert its therapeutic effect.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in drug design. By systematically modifying key functional groups within a lead compound, researchers can identify optimal structures that maximize biological activity while minimizing side effects. Tert-butyl 2-{1-(hydroxymethyl)cyclopropylmethyl}piperidine-1-carboxylate serves as an excellent starting point for such SAR studies due to its well-defined structural features and potential biological relevance.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. These methods not only improve synthetic efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Targeting novel pathways and developing innovative therapeutic strategies require compounds with unique chemical profiles. Tert-butyl 2-{1-(hydroxymethyl)cyclopropylmethyl}piperidine-1-carboxylate exemplifies this trend by combining multiple pharmacophoric elements into a single molecule. Its potential as a lead compound underscores the importance of exploring diverse chemical spaces in pharmaceutical research.

The development of new drugs is often hampered by challenges such as poor solubility, low bioavailability, or rapid metabolic clearance. However, Tert-butyl 2-{1-(hydroxymethyl)cyclopropylmethyl}piperidine-1-carboxylate offers several advantages that may help overcome these hurdles. The hydroxymethyl group can improve solubility through hydrogen bonding interactions with water molecules, while the tert-butyl group enhances lipophilicity by increasing hydrophobicity. This balance between polar and non-polar regions is essential for achieving optimal pharmacokinetic profiles.

In conclusion, Tert-butyl 2-{1-(hydroxymethyl)cyclopropylmethyl}piperidine-1-carboxylate (CAS No. 2228685-63-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of functional groups makes it an ideal candidate for further exploration in drug discovery efforts aimed at developing novel treatments for various diseases.